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CAS No.: 87-64-9

Cat. No.: B1203925

Get Quote

An In-Depth Technical Guide to the Solubility of 2-Chloro-6-methylphenol in Organic Solvents

Abstract
This technical guide provides a comprehensive overview of the solubility of 2-chloro-6-
methylphenol (also known as 6-chloro-o-cresol), a key intermediate in the pharmaceutical,

agrochemical, and dyestuff industries.[1][2] Recognizing the critical role of solubility data in

process design, formulation, and purification, this document synthesizes the theoretical

principles of solubility, details a robust experimental methodology for its determination, and

discusses the expected behavior of 2-chloro-6-methylphenol in various organic solvents.

While extensive experimental data for this specific compound is not widely published, this

guide equips researchers and drug development professionals with the foundational knowledge

and practical protocols necessary to generate, model, and interpret solubility data. The guide

critically evaluates existing physicochemical data, explains the thermodynamic basis of

solubility, and outlines the application of established models such as the Apelblat and van't Hoff

equations for data correlation and analysis.

Section 1: Introduction to 2-Chloro-6-methylphenol
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2-Chloro-6-methylphenol (CAS No. 87-64-9) is a substituted phenolic compound with

significant industrial importance. Its molecular structure, featuring a hydroxyl group, a chlorine

atom, and a methyl group on a benzene ring, imparts a unique combination of polarity,

hydrogen bonding capability, and lipophilicity. These characteristics govern its reactivity and

physical properties, making it a versatile building block in organic synthesis. Understanding its

solubility is paramount for optimizing reaction conditions, developing crystallization and

purification processes, and formulating final products.

Physicochemical Properties
A thorough understanding of a compound's physicochemical properties is the cornerstone of

solubility studies. However, for 2-chloro-6-methylphenol, reported values for key properties

like melting and boiling points show considerable variation across different sources. This

underscores the importance of experimental verification. The table below summarizes the

available data, highlighting the existing discrepancies.
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Property Value Source(s)

IUPAC Name 2-chloro-6-methylphenol [3]

Synonyms
6-Chloro-o-cresol, 2-Methyl-6-

chlorophenol
[4][5]

CAS Number 87-64-9 [1][5]

Molecular Formula C₇H₇ClO [5]

Molecular Weight 142.58 g/mol [5]

Appearance
White to off-white crystalline

solid; Colorless to yellow liquid
[1][3]

Melting Point 64 °C [3]

130 °C [1][2]

Boiling Point 236 °C (at 760 mmHg) [3]

86 °C [1][2]

Predicted pKa 8.84 ± 0.10 [1]

Water Solubility 24 mg/mL (at 25 °C) [1]

Note: The wide range in reported melting and boiling points may be due to differences in purity

or measurement conditions (e.g., atmospheric vs. reduced pressure). The value of 64°C for the

melting point is more consistent with related cresol derivatives.

Section 2: Theoretical Principles of Solubility
The solubility of a solid in a liquid is a thermodynamic equilibrium process governed by the

balance of forces between the solute-solute, solvent-solvent, and solute-solvent molecules.

The fundamental principle of "like dissolves like" provides a qualitative predictor of solubility. 2-
Chloro-6-methylphenol's structure is amphiphilic; the hydroxyl (-OH) group is polar and can

act as a hydrogen bond donor and acceptor, while the chlorinated benzene ring is nonpolar and

lipophilic.

This dual nature suggests:
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High solubility in polar protic solvents (e.g., alcohols) and polar aprotic solvents (e.g.,

ketones, ethers) that can engage in hydrogen bonding or strong dipole-dipole interactions.[3]

Moderate solubility in nonpolar aromatic solvents (e.g., toluene) due to π-π stacking

interactions with the benzene ring.

Low solubility in nonpolar aliphatic solvents (e.g., hexane) where the primary intermolecular

forces are weak van der Waals forces, which are insufficient to overcome the strong solute-

solute interactions in the crystal lattice.

The dissolution process can be described by the change in Gibbs free energy (ΔG_sol):

ΔG_sol = ΔH_sol - TΔS_sol

Where ΔH_sol is the enthalpy of solution (heat absorbed or released) and ΔS_sol is the

entropy of solution (change in randomness). For a compound to dissolve, ΔG_sol must be

negative. This involves breaking the solute's crystal lattice (endothermic) and disrupting

solvent-solvent interactions (endothermic), followed by the formation of new solute-solvent

interactions (exothermic).

Section 3: Experimental Determination of Solubility
The "gold standard" for determining the thermodynamic solubility of a compound is the

isothermal equilibrium shake-flask method.[6][7] This method ensures that the solution reaches

true equilibrium with the solid phase, providing highly reliable and reproducible data.

Protocol: Isothermal Equilibrium (Shake-Flask) Method
Objective: To determine the equilibrium solubility of 2-chloro-6-methylphenol in a given

organic solvent at a specified temperature.

Materials:

2-Chloro-6-methylphenol (high purity, >98%)

Solvent of interest (analytical grade)

Scintillation vials or flasks with airtight caps
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Thermostatically controlled shaker bath or incubator

Syringe filters (e.g., 0.22 µm PTFE)

Analytical balance

High-Performance Liquid Chromatography (HPLC) system or UV-Vis Spectrophotometer

Volumetric flasks and pipettes

Procedure:

Preparation: Add an excess amount of solid 2-chloro-6-methylphenol to a series of vials.

The key is to ensure a visible amount of undissolved solid remains at the end of the

experiment to confirm saturation.[6]

Solvent Addition: Add a precise volume (e.g., 5.0 mL) of the chosen organic solvent to each

vial.

Equilibration: Securely cap the vials and place them in the thermostatically controlled shaker

bath set to the desired temperature (e.g., 298.15 K, 308.15 K, 318.15 K). Allow the samples

to shake for a sufficient time to reach equilibrium. For phenolic compounds, 24 to 72 hours is

typically recommended.[7]

Phase Separation: After equilibration, remove the vials from the shaker and allow them to

stand undisturbed at the same temperature for at least 2-4 hours to allow the excess solid to

sediment.

Sampling: Carefully withdraw a sample from the clear supernatant using a syringe.

Immediately attach a syringe filter and dispense the filtrate into a pre-weighed volumetric

flask. This step is critical to prevent any undissolved solid from being transferred.

Quantification:

Record the exact mass of the filtrate collected.

Dilute the filtrate to a known volume with the solvent.
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Analyze the concentration of 2-chloro-6-methylphenol in the diluted sample using a pre-

validated analytical method (e.g., HPLC or UV-Vis). A calibration curve must be prepared

using standards of known concentration.[8]

Calculation: Convert the measured concentration into desired units, such as mole fraction

(x), mass fraction, or g/100g solvent.

Experimental Workflow Diagram
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Caption: Workflow for the isothermal equilibrium shake-flask method.
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Section 4: Solubility Profile and Expected Trends
While a comprehensive dataset is not publicly available, qualitative reports confirm that 2-
chloro-6-methylphenol is readily soluble in alcohols and ketones.[3] Based on its molecular

structure, a general solubility trend can be predicted:

Ketones (e.g., Acetone) > Alcohols (e.g., Ethanol, Methanol) > Ethers (e.g., THF) > Aromatic

Hydrocarbons (e.g., Toluene) > Aliphatic Hydrocarbons (e.g., Hexane)

This trend is rationalized by the solute-solvent interactions. Acetone is a polar aprotic solvent

with a strong hydrogen bond accepting carbonyl group, which interacts favorably with the

hydroxyl group of the phenol. Alcohols are polar protic and can both donate and accept

hydrogen bonds, leading to strong interactions. Ethers are weaker hydrogen bond acceptors.

Toluene can interact via weaker dipole-induced dipole and π-π stacking forces, while hexane

relies solely on the weakest London dispersion forces.

Section 5: Thermodynamic Modeling of Solubility
Once experimental data is collected at various temperatures, thermodynamic models can be

used to correlate the data and derive important thermodynamic parameters.

The Modified Apelblat Equation
The Apelblat equation is a semi-empirical model widely used to correlate solubility with

temperature.[9] It is expressed as:

ln(x) = A + (B/T) + C ln(T)

Where:

x is the mole fraction solubility of the solute.

T is the absolute temperature in Kelvin (K).

A, B, and C are empirical parameters obtained by fitting the model to the experimental data.

A and B relate to the non-ideality of the solution, while C reflects the effect of temperature on

the enthalpy of fusion.
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This model is highly effective for interpolating solubility values at temperatures not

experimentally measured.

The van't Hoff Equation
The van't Hoff equation relates the change in solubility to the enthalpy of solution (ΔH_sol).[10]

For an ideal solution, it is given by:

ln(x) = - (ΔH_sol / R) * (1/T) + (ΔS_sol / R)

Where:

R is the ideal gas constant (8.314 J·mol⁻¹·K⁻¹).

ΔH_sol is the standard enthalpy of solution.

ΔS_sol is the standard entropy of solution.

By plotting ln(x) versus 1/T (a "van't Hoff plot"), a linear relationship is often observed over a

narrow temperature range.[11][12] The slope of this line is equal to -ΔH_sol/R, and the

intercept is ΔS_sol/R. This allows for the calculation of the key thermodynamic functions

governing the dissolution process. A positive slope indicates an endothermic process (solubility

increases with temperature), which is typical for solids dissolving in liquids.

van't Hoff Plot Diagram

1/T (K⁻¹) ln(x)

  Slope = -ΔH_sol / R
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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